1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea

• IUPAC Name: 1-[3-(3-methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea
• InChI: InChI=1S/C23H25N3O2/c1-28-20-6-4-5-17(15-20)18-13-19(14-18)26-23(27)25-12-10-16-9-11-24-22-8-3-2-7-21(16)22/h2-9,11,15,18-19H,10,12-14H2,1H3,(H2,25,26,27)
• InChI Key: PLFABHYTKJYKKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CC(C2)NC(=O)NCCC3=CC=NC4=CC=CC=C34
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea, also known as QL-XII-47, is a small molecule compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also activates certain signaling pathways that lead to the death of cancer cells. In neurodegenerative diseases, this compound has been shown to reduce the accumulation of toxic proteins that are associated with these diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also reduces the production of reactive oxygen species, which can damage cells and lead to cancer and other diseases. In neurodegenerative diseases, this compound has been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in preclinical studies, making it a potential candidate for further research. However, one limitation is that it has not been tested extensively in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea. One direction is to further study its potential applications in treating cancer and neurodegenerative diseases. Another direction is to optimize its synthesis method to improve its purity and yield. Additionally, more studies are needed to determine its safety and efficacy in humans.
Conclusion
This compound is a small molecule compound that has shown promising results in its potential applications in scientific research. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further research is needed to fully understand its potential in treating cancer and neurodegenerative diseases.

Synthesis Methods

1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea can be synthesized using different methods. One of the methods involves the reaction of 3-(3-methoxyphenyl)cyclobutanone with 2-(quinolin-4-yl)ethylamine and isocyanate. The resulting compound is then purified using column chromatography to obtain this compound with high purity.

Scientific Research Applications

1-[3-(3-Methoxyphenyl)cyclobutyl]-3-(2-quinolin-4-ylethyl)urea has been studied for its potential applications in scientific research. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.